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For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the

Isolation of a Novel 40-Membered Macrolide.

Malolactomycin C, a 40-membered macrolide antibiotic, has demonstrated notable activity

against Botrytis cinerea, a significant plant pathogen. Its complex structure presents unique

challenges and opportunities in its isolation and purification. This guide provides a

comprehensive comparison of the available isolation techniques for Malolactomycin C,

supported by experimental data and detailed protocols to aid researchers in its efficient

recovery.

Unveiling Malolactomycin C: A Look at the Primary
Isolation Protocol
The foundational method for isolating Malolactomycin C was established during its initial

discovery from a Streptomyces species, strain K93-0722. This process serves as the

benchmark for comparison and involves a multi-step approach combining fermentation, solvent

extraction, and chromatographic purification.

Experimental Workflow for Malolactomycin C Isolation
The overall workflow for the isolation of Malolactomycin C from the fermentation broth of

Streptomyces sp. K93-0722 is a sequential process designed to progressively enrich the target

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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